Cas no 1797179-57-7 (N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide)

• Product Name: N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide
• CAS No: 1797179-57-7
• MF: C₁₉H₁₉F₃N₂O₃
• MW: 380.360975503922
• CID: 6072851
• PubChem ID: 71809564
• Update Time: 2025-05-20

N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide
• N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-4-(trifluoromethoxy)benzamide
• F6442-4835
• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-4-(trifluoromethoxy)benzamide
• 1797179-57-7
• AKOS024565104

• Inchi： 1S/C19H19F3N2O3/c1-26-17-10-11-24(12-17)15-6-4-14(5-7-15)23-18(25)13-2-8-16(9-3-13)27-19(20,21)22/h2-9,17H,10-12H2,1H3,(H,23,25)
• InChI Key： KSKCYTUSVVNGIE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCC(OC)C2)C=C1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 380.13477696g/mol
• Monoisotopic Mass: 380.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide

N-4-(3-Methoxypyrrolidin-1-yl)phenyl-4-(Trifluoromethoxy)benzamide: A Comprehensive Overview

The compound N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide (CAS No. 1797179-57-7) is a highly specialized organic compound with significant applications in the field of pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a pyrrolidine ring substituted with a methoxy group and a benzamide moiety with a trifluoromethoxy substituent. These structural elements contribute to its exceptional chemical and biological properties, making it a subject of intense research interest.

Recent studies have highlighted the potential of N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethoxy group is known to enhance the stability and bioavailability of compounds, while the pyrrolidine ring provides flexibility and hydrogen bonding capabilities, which are crucial for molecular interactions. These properties make this compound an ideal candidate for designing drugs targeting various disease states, including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide has also been explored for its role in materials science. Researchers have investigated its potential as a precursor for advanced polymers and high-performance materials. The compound's ability to form stable amide bonds makes it suitable for synthesizing polyamides with enhanced mechanical and thermal properties. These materials hold promise for applications in aerospace, electronics, and automotive industries.

The synthesis of N-4-(3-methoxypyrrolidin-1-yl)phenyl-4-(trifluoromethoxy)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyrrolidine derivative, followed by coupling reactions to introduce the benzamide moiety. Recent advancements in catalysis have enabled more efficient and selective synthesis routes, reducing production costs and improving yield.

From an environmental standpoint, N-4-(3-methoxypyrrolidin-1-yliophenyl)-4-(trifluoromethoxy)benzamide has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, the compound can undergo controlled degradation without releasing harmful byproducts. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

Looking ahead, the continued exploration of N-CAS No. 17971795806688656's properties is expected to unlock new avenues for its application across various industries. Its unique combination of chemical stability, bioactivity, and versatility positions it as a key compound in the development of next-generation materials and therapeutic agents.